Cas no 623116-23-4 ((2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate)

• Product Name: (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate
• CAS No: 623116-23-4
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5417538
• Update Time: 2025-05-22

(2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• Carbamic acid, dimethyl-, 2,3-dihydro-2-[(4-methylphenyl)methylene]-3-oxo-6-benzofuranyl ester (9CI)
• (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

• Inchi： 1S/C19H17NO4/c1-12-4-6-13(7-5-12)10-17-18(21)15-9-8-14(11-16(15)24-17)23-19(22)20(2)3/h4-11H,1-3H3
• InChI Key： VIQOEZOPHPFCBI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=C(C)C=C3)C(=O)C2=CC=1)(=O)N(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate

Research Brief on (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 623116-23-4)

The compound (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate (CAS: 623116-23-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and neurodegenerative diseases. The structural uniqueness of this molecule, characterized by the presence of a benzofuran core and a dimethylcarbamate moiety, contributes to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with biological targets.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant anti-inflammatory and neuroprotective effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate effectively reduced oxidative stress markers in neuronal cells by modulating the Nrf2-ARE pathway. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions like Alzheimer's disease and Parkinson's disease.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, (2Z)-2-(4-methylphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl N,N-dimethylcarbamate represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological effects position it as a valuable tool for understanding disease mechanisms and exploring new therapeutic avenues. Continued research is essential to fully realize its potential in clinical applications.